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Compound of Interest

Compound Name: Vinylmagnesium chloride

Cat. No.: B1581566

For Researchers, Scientists, and Drug Development Professionals

Vinylmagnesium chloride, a Grignard reagent, is a potent nucleophile widely utilized in
organic synthesis for the formation of carbon-carbon bonds.[1] Typically supplied as a solution
in tetrahydrofuran (THF), its high reactivity necessitates stringent safety protocols to mitigate
risks. This guide provides a comprehensive overview of the hazards associated with
vinylmagnesium chloride and details the essential precautions for its safe handling, storage,
and disposal.

Hazard Identification and Chemical Properties

Vinylmagnesium chloride is a highly flammable and corrosive substance that reacts violently
with water.[1][2] It is crucial to understand its chemical characteristics to handle it safely.

Key Hazards:

o Flammability: The THF solution is highly flammable, with a low flash point.[2][3] Vapors can
form explosive mixtures with air and may travel to an ignition source and flash back.[3]

o Water Reactivity: It reacts violently with water, releasing flammable gases that can
spontaneously ignite.[1][3][4]

o Corrosivity: Causes severe skin and eye burns.[2] Inhalation can lead to chemical burns in
the respiratory tract.[2]
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o Peroxide Formation: On prolonged storage, especially after a container has been opened, it
may form explosive peroxides.[2][3][5] The presence of crystals in the solution could indicate
dangerous peroxide formation.[3]

o Health Hazards: Harmful if swallowed and may cause respiratory irritation. It can also cause
central nervous system depression, and potential liver and kidney damage with repeated
exposure.[2]

Physical and Chemical Properties

A summary of the key quantitative safety data for a typical 1.6 M solution of vinylmagnesium
chloride in THF is presented below.

Property Value Source

Clear or slightly hazy grey to
Appearance o [5]
brown to black liquid

Flash Point -17°C/14°F [3]
Autoignition Temperature 230 °C /446 °F [3]
) o Lower: 2.0 vol %, Upper: 11.0
Explosion Limits (in air) [3]

vol %
Density ~0.978 g/mL at 25 °C [5]
Boiling Point ~66 °C (of THF) [2]
Vapor Pressure 200 mbar @ 20 °C (of THF) [2]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling vinylmagnesium chloride.
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Protection Type Specification Rationale

) Chemical safety goggles and a  Protects against splashes that
Eye/Face Protection )
face shield. can cause severe eye burns.

Flame-retardant lab coat and
) ] appropriate chemical-resistant Prevents skin contact, which
Skin Protection
gloves (e.g., butyl rubber, can cause severe burns.

neoprene).

A NIOSH-approved respirator

with an organic vapor cartridge o ]
) ) ) ) ] . Protects against inhalation of
Respiratory Protection is necessary if working outside ] o
_ corrosive and irritating vapors.
a fume hood or if exposure

limits are exceeded.

Always ensure that an eyewash station and a safety shower are readily accessible and in good
working order before commencing any work.[2][3]

Safe Handling and Storage Protocols
Handling

 Inert Atmosphere: All handling and transfers of vinylmagnesium chloride must be
conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with air and
moisture.[1][4]

» Ventilation: Work should be performed in a well-ventilated chemical fume hood.[3]

« Ignition Sources: All sources of ignition, such as open flames, hot surfaces, and sparks, must
be eliminated from the work area.[3][4] Use non-sparking tools and explosion-proof
equipment.[3][4]

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[3][4]

» Peroxide Check: If the product has been stored for an extended period or shows signs of
crystallization, it should be tested for peroxides before use.[3] If peroxides are suspected, do
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not move or open the container and seek professional assistance.[3]

Storage

» Conditions: Store in a cool, dry, well-ventilated area designated for flammable liquids.[1][2]
o Container: Keep the container tightly closed and under an inert atmosphere.[1][4]

o Incompatibilities: Store away from water, moisture, strong oxidizing agents, acids, and
alcohols.[3][4]

o Labeling: Containers should be clearly labeled with the date received and the date opened to
track potential peroxide formation.[3]

Emergency Procedures

Immediate and appropriate response is critical in an emergency involving vinylmagnesium
chloride.

First Aid Measures
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Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15-30 minutes, occasionally lifting the
upper and lower eyelids.[2][3] Seek immediate

medical attention.[2][3]

Skin Contact

Immediately remove all contaminated clothing.
[3] Flush skin with copious amounts of water for
at least 15 minutes.[2][3] Seek immediate

medical attention.[2]

Inhalation

Move the victim to fresh air immediately.[2][3] If
breathing is difficult, administer oxygen. If not
breathing, give artificial respiration (do not use
mouth-to-mouth).[2] Seek immediate medical
attention.[2][3]

Ingestion

Do NOT induce vomiting.[3] If the victim is
conscious and alert, give 2-4 cupfuls of water or
milk.[2] Never give anything by mouth to an
unconscious person.[2] Seek immediate medical
attention.[2][3]

Firefighting

» Suitable Extinguishing Media: Use dry chemical, soda ash, lime, or dry sand.[4] Carbon

dioxide may also be used.[3]

o Unsuitable Extinguishing Media:DO NOT USE WATER, FOAM, OR CARBON DIOXIDE.[2]
[3] The violent reaction with water will exacerbate the fire.

» Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[3]

Spill Response Protocol

A detailed workflow for responding to a vinylmagnesium chloride spill is outlined below. This

protocol is designed to be executed by trained personnel.

© 2025 BenchChem. All rights reserved.

5/9 Tech Support


https://pim-resources.coleparmer.com/sds/84967.pdf
https://www.fishersci.com/store/msds?partNumber=AC252598000&productDescription=VINYLMAGNESIUM+CHLORIDE&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/84967.pdf
https://www.fishersci.com/store/msds?partNumber=AC252598000&productDescription=VINYLMAGNESIUM+CHLORIDE&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC252598000&productDescription=VINYLMAGNESIUM+CHLORIDE&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/84967.pdf
https://www.fishersci.com/store/msds?partNumber=AC252598000&productDescription=VINYLMAGNESIUM+CHLORIDE&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/84967.pdf
https://pim-resources.coleparmer.com/sds/84967.pdf
https://www.fishersci.com/store/msds?partNumber=AC252598000&productDescription=VINYLMAGNESIUM+CHLORIDE&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/84967.pdf
https://pim-resources.coleparmer.com/sds/84967.pdf
https://www.fishersci.com/store/msds?partNumber=AC252598000&productDescription=VINYLMAGNESIUM+CHLORIDE&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC252598000&productDescription=VINYLMAGNESIUM+CHLORIDE&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/84967.pdf
https://pim-resources.coleparmer.com/sds/84967.pdf
https://pim-resources.coleparmer.com/sds/84967.pdf
https://www.fishersci.com/store/msds?partNumber=AC252598000&productDescription=VINYLMAGNESIUM+CHLORIDE&vendorId=VN00032119&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR320075_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC252598000&productDescription=VINYLMAGNESIUM+CHLORIDE&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/84967.pdf
https://www.fishersci.com/store/msds?partNumber=AC252598000&productDescription=VINYLMAGNESIUM+CHLORIDE&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC252598000&productDescription=VINYLMAGNESIUM+CHLORIDE&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1581566?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Vinylmagnesium Chloride Spill Cleanup

e Evacuation and Alerting: 1.1. Immediately alert personnel in the vicinity and evacuate the
immediate area.[3] 1.2. If the spill is large or there is a fire, activate the fire alarm and contact
emergency services.

» Control and Containment: 2.1. Remove all ignition sources and ensure adequate ventilation
(if safe to do s0).[4] 2.2. Stop the source of the leak if it can be done without risk.[4] 2.3. For
minor spills, contain the spill using a non-combustible absorbent material like dry sand,
earth, or vermiculite.[2][4] Do not use combustible absorbents.

o Cleanup: 3.1. Wearing appropriate PPE, carefully cover the spill with the inert absorbent
material.[2][4] 3.2. Use non-sparking tools to collect the absorbed material.[4] 3.3. Place the
collected material into a suitable, labeled container for hazardous waste disposal.[4] Do not
seal the container tightly, as gas may be generated.[4]

o Decontamination: 4.1. Decontaminate the spill area thoroughly. 4.2. Wash all protective
clothing and equipment before reuse.[4]

The logical flow of this spill response can be visualized in the following diagram.
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Caption: Workflow for vinylmagnesium chloride spill response.
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Reactivity and Incompatibilities

Understanding the reactivity of vinylmagnesium chloride is paramount to preventing
hazardous situations. Its primary incompatibility is with protic sources, but other materials
should also be avoided.

Acids Alcohols Strong Oxidizing Agents Air (Oxygen)

. . . Forms Explosive Peroxides
Vigorous/Explosive Reaction (Prolonged Exposure)

Water / Moisture Vinylmagnesium Chloride

Violent Reaction,
Liberates Flammable Gas

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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